Cas no 1261919-03-2 (2-Cyano-4-(3,4-difluorophenyl)phenol)

• Product Name: 2-Cyano-4-(3,4-difluorophenyl)phenol
• CAS No: 1261919-03-2
• MF: C₁₃H₇F₂NO
• MW: 231.197590112686
• MDL: MFCD18314261
• CID: 2621810
• PubChem ID: 53219937
• Update Time: 2025-10-29

2-Cyano-4-(3,4-difluorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• MFCD18314261
• AKOS017558017
• 2-Cyano-4-(3,4-difluorophenyl)phenol, 95%
• 3',4'-Difluoro-4-hydroxy[1,1'-biphenyl]-3-carbonitrile
• DTXSID60684729
• 2-CYANO-4-(3,4-DIFLUOROPHENYL)PHENOL
• 1261919-03-2
• 2-Cyano-4-(3,4-difluorophenyl)phenol

• MDL： MFCD18314261
• Inchi： 1S/C13H7F2NO/c14-11-3-1-9(6-12(11)15)8-2-4-13(17)10(5-8)7-16/h1-6,17H
• InChI Key： ACIAAIGOKJUCHK-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=CC(=C(C#N)C=1)O)F

Computed Properties

• Exact Mass: 231.05
• Monoisotopic Mass: 231.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44A^2
• XLogP3: 3.7

Additional information on 2-Cyano-4-(3,4-difluorophenyl)phenol

Introduction to 2-Cyano-4-(3,4-difluorophenyl)phenol (CAS No. 1261919-03-2)

2-Cyano-4-(3,4-difluorophenyl)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 1261919-03-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyano group and a difluorophenyl moiety, which are known for their potential bioactivity and structural diversity. The presence of these functional groups imparts unique chemical properties, making it a valuable scaffold for the development of novel therapeutic agents.

The structure of 2-Cyano-4-(3,4-difluorophenyl)phenol features a benzene ring substituted with a cyano group at the 2-position and a 3,4-difluorophenyl group at the 4-position. This arrangement creates a molecule with enhanced lipophilicity and electronic characteristics, which are critical factors in drug design. The cyano group, being highly polar, contributes to the molecule's solubility in polar solvents while maintaining its stability under various conditions. On the other hand, the 3,4-difluorophenyl group introduces fluorine atoms, which are known to modulate metabolic pathways and improve binding affinity to biological targets.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. The difluorophenyl moiety in 2-Cyano-4-(3,4-difluorophenyl)phenol is particularly noteworthy for its role in stabilizing reactive intermediates and improving binding interactions with enzymes and receptors. This has led to its exploration in various drug discovery programs aimed at developing treatments for complex diseases.

One of the most compelling aspects of 2-Cyano-4-(3,4-difluorophenyl)phenol is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop derivatives with enhanced biological activity. For instance, modifications at the cyano group or the 3,4-difluorophenyl ring have yielded compounds with improved efficacy in preclinical models. These findings underscore the importance of this compound as a building block in medicinal chemistry.

The pharmacological profile of 2-Cyano-4-(3,4-difluorophenyl)phenol has been studied extensively in academic and industrial settings. Early investigations suggested that it may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and metabolic disorders. More recent studies have expanded on these findings, demonstrating its potential in modulating pathways associated with neurodegenerative diseases. The compound's ability to interact with biological targets at multiple levels makes it a promising candidate for further development.

From a synthetic chemistry perspective, 2-Cyano-4-(3,4-difluorophenyl)phenol serves as an excellent starting material for exploring new synthetic methodologies. The presence of both electrophilic and nucleophilic sites allows for diverse functionalization strategies, enabling chemists to tailor its properties for specific applications. Advances in catalytic processes have further facilitated the synthesis of this compound and its derivatives, making it more accessible for large-scale production.

The biological activity of 2-Cyano-4-(3,4-difluorophenyl)phenol has been evaluated through various in vitro and in vivo assays. Initial studies highlighted its potential as an antioxidant agent due to the electron-withdrawing nature of the cyano group and the electron-donating effect of the fluorine atoms. These properties contribute to its ability to scavenge reactive oxygen species (ROS), which are implicated in oxidative stress-related diseases.

Moreover, research has indicated that 2-Cyano-4-(3,4-difluorophenyl)phenol may exhibit anti-inflammatory effects by modulating key signaling pathways involved in immune responses. The interaction between this compound and biological targets such as cytokine receptors and transcription factors has been documented in several publications. These findings suggest that it could be developed into a therapeutic agent for conditions characterized by chronic inflammation.

The drug discovery pipeline continues to incorporate compounds like 2-Cyano-4-(3,4-difluorophenyl)phenol due to their structural complexity and bioactivity profiles. Pharmaceutical companies have invested heavily in developing libraries of fluorinated aromatic compounds for high-throughput screening (HTS). The success of these efforts has been partly attributed to the versatility of molecules like this one in interacting with diverse biological targets.

In conclusion, 2-Cyano-4-(3,4-difluorophenyl)phenol (CAS No. 1261919-03-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable tool for drug development across multiple therapeutic areas. As research progresses，the full potential of this compound is expected to be realized，leading to innovative treatments for various diseases.